Cas no 1857267-99-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1857267-99-2
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 5275851
• PubChem ID: 165952496
• Update Time: 2025-07-16

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 1857267-99-2
• ethyl 2-ethyl-3-methyl-3-(oxolan-2-yl)oxirane-2-carboxylate
• EN300-699496
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H20O4/c1-4-12(10(13)14-5-2)11(3,16-12)9-7-6-8-15-9/h9H,4-8H2,1-3H3
• InChI Key： NVKIDZIOHFFYAZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)(CC)C1(C)C1CCCO1

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on INDEX NAME NOT YET ASSIGNED

Comprehensive Overview of CAS No 1857267-99-2 and Its Applications in Modern Research

The compound identified by CAS No 1857267-99-2, currently labeled as INDEX NAME NOT YET ASSIGNED, has garnered significant attention in scientific and industrial research due to its unique chemical properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries and trends in the field.

One of the most frequently searched questions regarding CAS No 1857267-99-2 is its structural formula and functional groups. Preliminary studies suggest that this compound features a complex aromatic framework, which may contribute to its stability and reactivity. Researchers are particularly interested in its potential role as a catalyst or intermediate in organic synthesis, a topic that aligns with the growing demand for sustainable and efficient chemical processes.

In the context of current trends, the scientific community is increasingly focused on green chemistry and biodegradable materials. CAS No 1857267-99-2 has shown promise in these areas, with early-stage research indicating its compatibility with eco-friendly synthesis methods. This aligns with the broader industry shift toward reducing environmental impact, a topic frequently discussed in forums and academic publications.

Another area of interest is the compound's potential applications in pharmaceutical research. While its exact biological activity remains under investigation, its structural analogs have been linked to anti-inflammatory and antioxidant properties. This has led to speculation about its utility in drug development, particularly for conditions like neurodegenerative diseases and metabolic disorders—topics that dominate healthcare-related searches.

From a technical standpoint, the synthesis of INDEX NAME NOT YET ASSIGNED involves multi-step reactions, often requiring palladium-catalyzed cross-coupling or microwave-assisted synthesis. These methods are favored for their efficiency and scalability, addressing the industry's need for cost-effective production techniques. Researchers are also exploring computational chemistry tools to predict its behavior, a trend reflecting the integration of AI in material science.

Safety and regulatory compliance are critical considerations for any new compound. Although CAS No 1857267-99-2 is not classified as hazardous, standard laboratory precautions are recommended during handling. This emphasis on safety resonates with workplace safety trends and OSHA guidelines, which are highly searched topics among professionals.

In summary, CAS No 1857267-99-2 represents a fascinating subject for ongoing research, bridging gaps between organic chemistry, materials science, and biomedical applications. Its undefined INDEX NAME status underscores the novelty of this compound, making it a compelling case study for researchers and industry stakeholders alike. As investigations progress, this compound may well become a cornerstone in next-generation chemical innovations.